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Compound of Interest

Compound Name: Spiro-MeOTAD

Cat. No.: B030088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2′,7,7′-tetrakis[N,N-di(4-methoxyphenyl)amino]-9,9′-spirobifluorene, commonly known as

Spiro-MeOTAD, is the most widely utilized hole transport material (HTM) in high-efficiency

perovskite solar cells (PSCs). Its amorphous nature, suitable energy levels, and solution

processability make it a cornerstone in the fabrication of stable and efficient devices. The

quality of the Spiro-MeOTAD layer, which is critically dependent on the solution preparation

and deposition technique, directly impacts the overall device performance, including power

conversion efficiency (PCE) and long-term stability.

This document provides a detailed protocol for the preparation of Spiro-MeOTAD solutions and

their subsequent deposition via spin coating, a standard laboratory technique for fabricating

thin films. The protocol includes common recipes, the role of additives, and recommended spin

coating parameters.

Materials and Reagents
A crucial aspect of preparing high-quality Spiro-MeOTAD films is the use of high-purity

materials. The following is a list of commonly used materials and reagents:

Spiro-MeOTAD: (2,2′,7,7′-tetrakis[N,N-di(4-methoxyphenyl)amino]-9,9′-spirobifluorene)
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Solvent: Chlorobenzene (CB) or Chloroform (CF)

Additives (Dopants):

Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)

4-tert-butylpyridine (t-BP)

Tris(2-(1H-pyrazol-1-yl)-4-tert-butylpyridine)cobalt(III) tris(bis(trifluoromethylsulfonyl)imide)

(FK209) or other cobalt salts.[1]

Other potential additives include 1,4-benzenedithiol (BDT) and various acids.[2][3]

Quantitative Data Summary: Spiro-MeOTAD Solution
Formulations
The following table summarizes various reported formulations for Spiro-MeOTAD solutions,

providing a comparative overview for researchers.
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Component
Concentration/
Amount

Solvent
Molar Ratio
(approx.)

Source

Spiro-MeOTAD 72.3 mg
1 mL

Chlorobenzene
1 [2]

Li-TFSI

17.5 µL of 520

mg/mL in

Acetonitrile

1 mL

Chlorobenzene
0.5 [2][4]

t-BP 28.5 µL
1 mL

Chlorobenzene
3.3 [2][4]

Spiro-MeOTAD 90 mg
1 mL

Chlorobenzene
1 [5]

Li-TFSI 7.65 mg
1 mL

Chlorobenzene
0.36 [5]

Cobalt Salt 4.5 mg
1 mL

Chlorobenzene
- [5]

t-BP 10 µL
1 mL

Chlorobenzene
1.08 [5]

Spiro-MeOTAD 100.0 mg
1.279 mL

Chlorobenzene
1 [6]

Li-TFSI 8.7 mg
1.279 mL

Chlorobenzene
0.37 [6]

Co(III)TFSI 9.3 mg
1.279 mL

Chlorobenzene
- [6]

t-BP 39.0 µL
1.279 mL

Chlorobenzene
3.7 [6]

Note: The molar ratios are calculated based on the provided concentrations and molecular

weights of the respective compounds to offer a standardized comparison.

Experimental Protocols
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This section outlines a detailed, step-by-step protocol for the preparation of a standard Spiro-
MeOTAD solution and its deposition via spin coating.

Preparation of Stock Solutions
It is common practice to first prepare stock solutions of the additives to ensure accurate and

reproducible doping concentrations.

Li-TFSI Stock Solution: Dissolve 520 mg of Li-TFSI in 1 mL of acetonitrile. This is a widely

cited concentration.[2][4]

Cobalt(III) Stock Solution: If using a cobalt salt like FK209, prepare a stock solution in a

suitable solvent as per the manufacturer's recommendation.

Preparation of the Final Spiro-MeOTAD Solution
This protocol is based on a commonly used formulation. Researchers should adjust

concentrations based on their specific experimental needs and the data presented in the table

above.

Weighing: In a clean vial, weigh out 72.3 mg of Spiro-MeOTAD powder.

Solvent Addition: Add 1 mL of chlorobenzene to the vial.

Dissolution: Stir the mixture for at least 1-2 hours at room temperature, or until the Spiro-
MeOTAD is fully dissolved. A magnetic stirrer is recommended.

Additive Incorporation:

Add 17.5 µL of the Li-TFSI stock solution (520 mg/mL in acetonitrile).

Add 28.5 µL of 4-tert-butylpyridine (t-BP).

Final Mixing: Stir the final solution for an additional 30 minutes to ensure homogeneity.

Filtration (Optional but Recommended): Filter the solution through a 0.2 µm PTFE syringe

filter to remove any particulate impurities that could lead to defects in the spin-coated film.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b030088?utm_src=pdf-body
https://www.benchchem.com/product/b030088?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.jpclett.5c00428?ai=17xq8&mi=0&af=R
https://www.mdpi.com/2079-4991/15/24/1868
https://www.benchchem.com/product/b030088?utm_src=pdf-body
https://www.benchchem.com/product/b030088?utm_src=pdf-body
https://www.benchchem.com/product/b030088?utm_src=pdf-body
https://www.benchchem.com/product/b030088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spin Coating Protocol
The quality of the perovskite layer underneath and the ambient conditions (humidity,

temperature) can significantly affect the optimal spin coating parameters. The following is a

general guideline.

Substrate Preparation: Ensure the perovskite-coated substrate is ready and at room

temperature.

Dispensing the Solution: Dispense a sufficient amount of the prepared Spiro-MeOTAD
solution (typically 20-50 µL) onto the center of the perovskite layer.

Spin Coating: Immediately initiate the spin coating program. A common two-step program is:

Step 1 (Spread): 1000 rpm for 10 seconds with a ramp rate of 1000 rpm/s.

Step 2 (Thinning): 4000 rpm for 30 seconds with a ramp rate of 2000 rpm/s.[2]

Annealing (Oxidation): After spin coating, the film is typically left in a controlled environment

to promote oxidation, which is crucial for enhancing its conductivity. This "aging" process can

be done in a desiccator or a glovebox with a controlled oxygen environment for 12-24 hours.

Some studies have shown that a 24-hour aging treatment in oxygen can significantly

improve the photovoltaic performances of PSCs.[7]

Role of Additives
The addition of dopants to Spiro-MeOTAD is a well-established strategy to improve its

conductivity and the overall performance of the solar cell.[1]

Li-TFSI: This lithium salt is a widely used p-dopant for Spiro-MeOTAD.[3] It facilitates the

oxidation of Spiro-MeOTAD to Spiro-MeOTAD+, increasing the hole concentration and thus

the conductivity.[1] However, Li-TFSI is hygroscopic, which can be a stability concern for the

perovskite layer.[1]

4-tert-butylpyridine (t-BP): t-BP is a Lewis base that is added to the solution. Its primary roles

are to de-agglomerate Li-TFSI, improve the film morphology, and passivate defects at the
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perovskite/HTM interface. The simultaneous use of LiTFSI and tBP has been found to

improve conductivity by two orders of magnitude.[1]

Cobalt(III) Salts (e.g., FK209): These are used as oxidizing agents to chemically dope the

Spiro-MeOTAD, further increasing its conductivity and improving the energy level alignment

with the perovskite.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps involved in the preparation and deposition of the

Spiro-MeOTAD solution.
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Caption: Workflow for Spiro-MeOTAD solution preparation and spin coating.
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Conclusion
The preparation of the Spiro-MeOTAD solution is a critical step in the fabrication of high-

performance perovskite solar cells. The precise control over the concentration of Spiro-
MeOTAD and its additives, along with optimized spin coating parameters, is essential for

achieving uniform, defect-free hole transport layers. This application note provides a

comprehensive guide for researchers, summarizing common formulations and offering a

detailed experimental protocol to ensure reproducibility and high-quality results. Researchers

are encouraged to use this document as a starting point and to optimize the parameters for

their specific materials and device architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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